2-[(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino]-N-[2-(methylsulfanyl)phenyl]acetamide

• IUPAC Name: 2-[(4,7-dimethyl-1,3-benzothiazol-2-yl)-methylamino]-N-(2-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C19H21N3OS2/c1-12-9-10-13(2)18-17(12)21-19(25-18)22(3)11-16(23)20-14-7-5-6-8-15(14)24-4/h5-10H,11H2,1-4H3,(H,20,23)
• InChI Key: OGKFMJJVYYYJTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)C)SC(=N2)N(C)CC(=O)NC3=CC=CC=C3SC
• Molecular Formula: C19H21N3OS2
• Molecular Weight: 371.5 g/mol

Description

The compound contains a benzothiazole ring, which is a heterocyclic compound. Benzothiazole derivatives have been found to possess a wide range of pharmacological properties.

Synthesis Analysis

While specific synthesis methods for this compound are not available, benzothiazole derivatives are generally synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions etc.

Molecular Structure Analysis

The compound has a benzothiazole ring substituted with a dimethylamino group and an acetamide group. The benzothiazole ring is a bicyclic system consisting of a benzene ring fused to a thiazole ring.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The amine and amide groups can participate in a variety of reactions including condensation and substitution reactions.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Benzothiazole derivatives have been found to exhibit anti-tubercular activity, with their mechanism of action often involving inhibition of key enzymes in the tuberculosis bacterium.

Future Directions

Benzothiazole derivatives are a focus of ongoing research due to their diverse biological activities. Future research could explore the synthesis of new derivatives and their potential applications in medicinal chemistry.